Cas no 1354950-45-0 (ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate;dihydrochloride)

• Product Name: ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate;dihydrochloride
• CAS No: 1354950-45-0
• MF: C₁₆H₂₂Cl₂N₂O₂S
• MW: 377.329081058502
• MDL: MFCD20731099
• CID: 5054542
• PubChem ID: 56828019
• Update Time: 2026-02-28

ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(piperazin-1-ylmethyl)-1-benzothiophene-2-carboxylate dihydrochloride
• NE38007
• Z1274177398
• ethyl 3-(piperazin-1-ylmethyl)-1-benzothiophene-2-carboxylate;dihydrochloride
• ethyl 3-[(piperazin-1-yl)methyl]-1-benzothiophene-2-carboxylate dihydrochloride
• ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate;dihydrochloride

• MDL： MFCD20731099
• Inchi： 1S/C16H20N2O2S.2ClH/c1-2-20-16(19)15-13(11-18-9-7-17-8-10-18)12-5-3-4-6-14(12)21-15;;/h3-6,17H,2,7-11H2,1H3;2*1H
• InChI Key： XGACHGSXAAHHIQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2C(=C1C(=O)OCC)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 360
• Topological Polar Surface Area: 69.8

ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate;dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate;dihydrochloride

Recent Advances in the Study of Ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate Dihydrochloride (CAS: 1354950-45-0)

Ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate dihydrochloride (CAS: 1354950-45-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiophene core and piperazine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, shedding light on its mechanism of action and therapeutic utility.

The synthesis of ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate dihydrochloride involves a multi-step process that includes the functionalization of the benzothiophene scaffold and subsequent introduction of the piperazine group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical and clinical studies. Researchers have also explored its stability under various conditions, which is critical for its formulation and delivery in therapeutic settings.

Pharmacological studies have revealed that this compound exhibits high affinity for specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. In vitro and in vivo experiments have demonstrated its efficacy in modulating receptor activity, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, recent findings indicate that it may serve as a lead compound for the development of novel antidepressants or anxiolytics, given its favorable pharmacokinetic profile and low toxicity.

In addition to its CNS activity, ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate dihydrochloride has also been investigated for its potential anti-inflammatory and antimicrobial properties. Preliminary data suggest that it may inhibit key enzymes involved in inflammatory pathways, offering a new avenue for the treatment of chronic inflammatory diseases. Furthermore, its structural features make it a candidate for further optimization to enhance its biological activity and selectivity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on structural modifications and formulation strategies to overcome these limitations and maximize its therapeutic potential.

In conclusion, ethyl 3-(piperazin-1-ylmethyl)benzothiophene-2-carboxylate dihydrochloride represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural and pharmacological properties make it a valuable candidate for further investigation, with potential applications spanning CNS disorders, inflammation, and infectious diseases. Continued research efforts are expected to yield deeper insights into its mechanism of action and therapeutic utility, paving the way for its eventual clinical translation.